4-(4-Hydroxyphenyl)-2-butanone glucoside

• CAS No.: 38963-94-9
• Product Name: 4-(4-Hydroxyphenyl)-2-butanone glucoside
• Molecular Formula: C16H22O7
• Molecular Weight: 326.34 g/mol
• IUPAC Name: 4-[4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]butan-2-one
• Standard InChI: InChI=1S/C16H22O7/c1-9(18)2-3-10-4-6-11(7-5-10)22-16-15(21)14(20)13(19)12(8-17)23-16/h4-7,12-17,19-21H,2-3,8H2,1H3
• Standard InChIKey: IDONYWHRKBUDOR-IBEHDNSVSA-N
• Isomeric SMILES: CC(=O)CCC1=CC=C(C=C1)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O
• SMILES: CC(=O)CCC1=CC=C(C=C1)OC2C(C(C(C(O2)CO)O)O)O
• Canonical SMILES: CC(=O)CCC1=CC=C(C=C1)OC2C(C(C(C(O2)CO)O)O)O
• Melting Point: 110-112°C
• Physical Description: Solid
• Description: 4-(4-Hydroxyphenyl)-2-butanone glucoside belongs to the class of organic compounds known as phenolic glycosides. These are organic compounds containing a phenolic structure attached to a glycosyl moiety. Some examples of phenolic structures include lignans, and flavonoids. Among the sugar units found in natural glycosides are D-glucose, L-Fructose, and L rhamnose. 4-(4-Hydroxyphenyl)-2-butanone glucoside exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 4-(4-hydroxyphenyl)-2-butanone glucoside is primarily located in the cytoplasm. Outside of the human body, 4-(4-hydroxyphenyl)-2-butanone glucoside can be found in fruits and green vegetables. This makes 4-(4-hydroxyphenyl)-2-butanone glucoside a potential biomarker for the consumption of these food products.
• PubChem Compound: 22376357
• Last Modified: Nov 11 2021